N-[1-(5-chloro-2-thienyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-[1-(5-chlorothiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C14H12ClF3N2OS/c1-8(11-5-6-12(15)22-11)19-13(21)20-10-4-2-3-9(7-10)14(16,17)18/h2-8H,1H3,(H2,19,20,21)
• InChI Key: MHBCFTQDFTXAGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)Cl)NC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C14H12ClF3N2OS
• Molecular Weight: 348.8 g/mol

Description

N-[1-(5-chloro-2-thienyl)ethyl]-N’-[3-(trifluoromethyl)phenyl]urea is a synthetic organic compound characterized by the presence of a thienyl group, a trifluoromethyl group, and a urea linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(5-chloro-2-thienyl)ethyl]-N’-[3-(trifluoromethyl)phenyl]urea typically involves the reaction of 5-chloro-2-thiopheneethylamine with 3-(trifluoromethyl)phenyl isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or tetrahydrofuran under controlled temperature conditions to ensure the formation of the desired product. The reaction mechanism involves the nucleophilic attack of the amine group on the isocyanate, leading to the formation of the urea linkage.

Industrial Production Methods

In an industrial setting, the production of N-[1-(5-chloro-2-thienyl)ethyl]-N’-[3-(trifluoromethyl)phenyl]urea may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and automated systems can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[1-(5-chloro-2-thienyl)ethyl]-N’-[3-(trifluoromethyl)phenyl]urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chloro and trifluoromethyl positions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted thiophenes or phenyl derivatives.

Scientific Research Applications

N-[1-(5-chloro-2-thienyl)ethyl]-N’-[3-(trifluoromethyl)phenyl]urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[1-(5-chloro-2-thienyl)ethyl]-N’-[3-(trifluoromethyl)phenyl]urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to alterations in cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

2-tert-Butyl-6-(5-chloro-2H-benzotriazol-2-yl)-4-methylphenol: A benzotriazole-based UV absorber used in photostabilization.

2-(2-Hydroxy-5-methylphenyl)benzotriazole: Another UV absorber with similar applications.

Uniqueness

N-[1-(5-chloro-2-thienyl)ethyl]-N’-[3-(trifluoromethyl)phenyl]urea is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable compound for various applications.